Cas no 850589-42-3 (3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid)
850589-42-3 structure
Product Name:3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid
CAS No:850589-42-3
MF:C14H13BClNO3
MW:289.521922826767
MDL:MFCD07363769
CID:719758
PubChem ID:44119643
Update Time:2025-04-19
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid
- 3-Chloro-4-(benzylcarbamoyl)benzeneboronic acid
- [4-(benzylcarbamoyl)-3-chlorophenyl]boronic acid
- 3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid
- 4-(N-Benzylcarbamoyl)-3-chlorobenzeneboronic acid
- Boronic acid,B-[3-chloro-4-[[(phenylmethyl)amino]carbonyl]phenyl]-
- OR5775
- AB30730
- 850589-42-3
- CS-0174404
- (4-(Benzylcarbamoyl)-3-chlorophenyl)boronicacid
- DTXSID10657347
- AKOS015848936
- 4-(benzylcarbamoyl)-3-chlorophenylboronic acid
- BS-25895
- E87776
- MFCD07363769
-
- MDL: MFCD07363769
- Inchi: 1S/C14H13BClNO3/c16-13-8-11(15(19)20)6-7-12(13)14(18)17-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
- InChI Key: KPMFJSKLOSUPQR-UHFFFAOYSA-N
- SMILES: ClC1C=C(B(O)O)C=CC=1C(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 289.06800
- Monoisotopic Mass: 289.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.34
- Melting Point: 126-128
- Refractive Index: 1.621
- PSA: 69.56000
- LogP: 1.34070
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108156-25g |
(4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid |
850589-42-3 | 98% | 25g |
$622.39 | 2023-08-31 | |
| Fluorochem | 228720-1g |
4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid |
850589-42-3 | 95% | 1g |
£76.00 | 2022-02-28 | |
| Fluorochem | 228720-5g |
4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid |
850589-42-3 | 95% | 5g |
£225.00 | 2022-02-28 | |
| Apollo Scientific | OR5775-1g |
4-(N-Benzylcarbamoyl)-3-chlorobenzeneboronic acid |
850589-42-3 | 98% | 1g |
£120.00 | 2025-02-20 | |
| Apollo Scientific | OR5775-5g |
4-(N-Benzylcarbamoyl)-3-chlorobenzeneboronic acid |
850589-42-3 | 98% | 5g |
£362.00 | 2025-02-20 | |
| TRC | C364618-100mg |
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid |
850589-42-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C364618-250mg |
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid |
850589-42-3 | 250mg |
$ 69.00 | 2023-04-18 | ||
| TRC | C364618-500mg |
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid |
850589-42-3 | 500mg |
$ 92.00 | 2023-04-18 | ||
| TRC | C364618-1g |
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid |
850589-42-3 | 1g |
$ 133.00 | 2023-04-18 | ||
| Matrix Scientific | 095728-250mg |
(4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid, 98% |
850589-42-3 | 98% | 250mg |
$213.00 | 2023-09-10 |
3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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